N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide

• Molecular Formula: C20H24N2O5
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 3,4,5-trimethoxy-N-[3-(propan-2-ylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C20H24N2O5/c1-12(2)21-19(23)13-7-6-8-15(9-13)22-20(24)14-10-16(25-3)18(27-5)17(11-14)26-4/h6-12H,1-5H3,(H,21,23)(H,22,24)
• InChI Key: JFVHDCPLRKUHRK-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC

Description

N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide, also known as BTCP, is a chemical compound that has been studied extensively for its potential use in scientific research. In

Mechanism of Action

N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide acts as a dopamine receptor agonist, meaning that it binds to and activates dopamine receptors in the brain. This leads to an increase in dopamine release, which can have various effects on the brain and body. The exact mechanism of action of N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide is still not fully understood, but it is thought to involve the modulation of dopamine signaling pathways.
Biochemical and Physiological Effects:
N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide has been found to have various biochemical and physiological effects on the brain and body. It has been shown to increase dopamine release in the striatum, a region of the brain that is involved in movement and reward. It has also been found to increase locomotor activity and induce stereotypic behaviors in animals. Additionally, N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide has several advantages for use in lab experiments. It has a high affinity for dopamine receptors, making it a useful tool for studying the role of dopamine in various neurological disorders. It is also relatively easy to synthesize and can be obtained in large quantities. However, there are also some limitations to its use. N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide has been found to have some toxicity in animals, and its effects on humans are not fully understood. Additionally, its use in lab experiments may not fully reflect the complex interactions that occur in the human brain.

Future Directions

There are several future directions for research on N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide. One area of interest is the development of more selective dopamine receptor agonists that can target specific subtypes of dopamine receptors. Another area of interest is the use of N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide in the study of addiction and substance abuse, as dopamine signaling is known to play a key role in these disorders. Additionally, N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide may have potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Further research is needed to fully understand the potential uses and limitations of this compound.
In conclusion, N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide, or N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide, is a chemical compound that has been studied extensively for its potential use in scientific research. Its high affinity for dopamine receptors makes it a useful tool for studying the role of dopamine in various neurological disorders. However, its use in lab experiments may not fully reflect the complex interactions that occur in the human brain, and its effects on humans are not fully understood. Further research is needed to fully understand the potential uses and limitations of this compound.

Synthesis Methods

N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide can be synthesized through a multi-step process that involves the reaction of 3,4,5-trimethoxybenzaldehyde with isopropylamine, followed by the reaction of the resulting product with phosgene. The final step involves the reaction of the resulting product with 3-(tert-butoxycarbonyl)aminophenol to obtain N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide.

Scientific Research Applications

N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for dopamine receptors, which are involved in the regulation of movement, mood, and reward. N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide has been used to study the role of dopamine receptors in various neurological disorders, including Parkinson's disease, schizophrenia, and addiction.